U-47700-d6
Overview
Description
U-47700-d6 is intended for use as an internal standard for the quantification of U-47700 by GC- or LC-MS. U-47700 is structurally categorized as an opioid. It is a selective µ-opioid receptor agonist (Kd = 5.3 and 910 nM for µ- and κ-opioid receptors, respectively, in guinea pig brain) that is 7.5-fold more potent than morphine in animal models. This product is intended only for forensic and research applications.
Scientific Research Applications
Postmortem Analysis and Toxicology
U-47700-d6 has been utilized in forensic science, particularly in toxicological analysis during postmortem examinations. This synthetic opioid's detection in biological samples has significantly contributed to understanding the cause of death in cases involving drug intoxication. For instance, research has highlighted its presence in postmortem specimens, aiding in identifying the cause of death in cases of acute intoxication. The application extends to various biological samples, including blood, urine, and hair, allowing for comprehensive postmortem toxicology screening and contributing to the field of legal medicine (Dziadosz, Klintschar & Teske, 2017; Fels et al., 2019; Gerace et al., 2018).
Analytical Method Development
U-47700-d6 plays a crucial role in the development and validation of analytical methods for detecting synthetic opioids in biological matrices. Its use in creating and refining detection techniques has been crucial for toxicologists and forensic scientists, especially in dealing with the emergence of new psychoactive substances. The development of such methods aids in ensuring accurate detection and quantification of U-47700 in various biological samples, facilitating both clinical and forensic investigations (Fleming et al., 2016; Mohr et al., 2016).
Drug Abuse and Public Health Research
While focusing on scientific research applications and excluding drug use and dosage information, it's notable that U-47700-d6 has been a subject of study in the context of drug abuse and public health. Research involving this substance often aims at understanding its pharmacokinetics, its interaction with other substances, and its impact on public health. By studying cases of intoxication and overdose, researchers contribute valuable information to the medical and forensic communities, aiding in the development of treatment protocols and legal regulations (Koch et al., 2018; Seither & Reidy, 2017).
properties
Product Name |
U-47700-d6 |
|---|---|
Molecular Formula |
C16H16D6Cl2N2O |
Molecular Weight |
335.3 |
InChI |
InChI=1S/C16H22Cl2N2O/c1-19(2)14-6-4-5-7-15(14)20(3)16(21)11-8-9-12(17)13(18)10-11/h8-10,14-15H,4-7H2,1-3H3/t14-,15-/m1/s1/i1D3,2D3 |
InChI Key |
JGPNMZWFVRQNGU-HOPRYTGQSA-N |
SMILES |
ClC1=C(C=CC(C(N(C)[C@@H]2CCCC[C@H]2N(C([2H])([2H])[2H])C([2H])([2H])[2H])=O)=C1)Cl |
synonyms |
trans-3,4-dichloro-N-[2-(dimethylamino-d6)cyclohexyl]-N-methyl-benzamide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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